Cas no 31685-38-8 (3-(adamantan-1-yl)propan-1-ol)

• Product Name: 3-(adamantan-1-yl)propan-1-ol
• CAS No: 31685-38-8
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 53786
• PubChem ID: 64286
• Update Time: 2025-04-18

3-(adamantan-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-Adamantyl)propan-1-ol
• 2-(1- ADAMANTLY)-2-PROPANOL
• 1-(3-Hydroxypropyl)-adamantan
• 1-Adamantanpropanol
• 2,6-DIBROMO-4,8-BIS(2-ETHYLHEXYLOXY)BENZO[1,2-B:4,5-B']DITHIOPHENE
• 3-(1-adamantyl)propanol
• 3-(adamant-1-yl)propan-1-ol
• Tricyclo[3.3.1.13,7]decane-1-propanol
• 3-(adamantan-1-yl)propan-1-ol
• ASRLPYUFROGXNU-UHFFFAOYSA-N
• SCHEMBL1758688
• FT-0734909
• EN300-1855407
• 31685-38-8
• 2-(1-Adamantyl)propanol
• DTXSID10185579
• Tricyclo(3.3.1.13,7)decane-1-propanol

• Inchi： 1S/C13H22O/c14-3-1-2-13-7-10-4-11(8-13)6-12(5-10)9-13/h10-12,14H,1-9H2
• InChI Key： ASRLPYUFROGXNU-UHFFFAOYSA-N
• SMILES： OCCCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 194.16700
• Monoisotopic Mass: 194.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.045
• Boiling Point: 287.4°Cat760mmHg
• Flash Point: 134.8°C
• Refractive Index: 1.532
• PSA: 20.23000
• LogP: 2.83120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols